Cas no 113658-85-8 (Trombodipine)

• Product Name: Trombodipine
• CAS No: 113658-85-8
• MF: C₂₁H₂₄N₂O₇S
• MW: 448.489464759827
• CID: 167970
• Update Time: 2025-04-19

Trombodipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,4,6-trimethyl-,3-[2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl] 5-ethyl ester
• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,4,6-trimethyl-,3-[2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl] 5-ethyl
• 3-O-ethyl 5-O-[2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)ethyl] 2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)ethyl ethyl 2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• PCA-4230
• Trombodipine
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,4,6-trimethyl-, 3-[2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl] 5-ethyl ester
• Pca 4230
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,4,6-trimethyl-, ethyl 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)ethyl ester, S,S-dioxide
• 2-(1,1

• Inchi： 1S/C21H24N2O7S/c1-5-29-20(25)17-12(2)18(14(4)22-13(17)3)21(26)30-11-10-23-19(24)15-8-6-7-9-16(15)31(23,27)28/h6-9,12,22H,5,10-11H2,1-4H3
• InChI Key： MCNAAGLIGWJLQX-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CCOC(C1=C(C)NC(C)=C(C(=O)OCC)C1C)=O)=O)(=O)=O
• BRN： 6547524

Computed Properties

• Exact Mass: 448.13052
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 945
• XLogP3: 2.2
• Topological Polar Surface Area: 128

Experimental Properties

• PSA: 119.08

Trombodipine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles